Cas no 1206982-73-1 (6-Chlorothiazolo[4,5-c]pyridine)

• Product Name: 6-Chlorothiazolo[4,5-c]pyridine
• CAS No: 1206982-73-1
• MF: C₆H₃ClN₂S
• MW: 170.619418382645
• MDL: MFCD22199688
• CID: 4726702
• PubChem ID: 22948798
• Update Time: 2025-05-23

6-Chlorothiazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chlorothiazolo[4,5-c]pyridine
• thiazolo[4,5-c]pyridine,6-chloro-
• Thiazolo[4,5-c]pyridine, 6-chloro-

• MDL： MFCD22199688
• Inchi： 1S/C6H3ClN2S/c7-6-1-5-4(2-8-6)9-3-10-5/h1-3H
• InChI Key： DVSOURNIXIOXKI-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)N=CS2

Computed Properties

• Exact Mass: 169.971
• Monoisotopic Mass: 169.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Chlorothiazolo[4,5-c]pyridine

Recent Advances in the Study of 6-Chlorothiazolo[4,5-c]pyridine (CAS: 1206982-73-1) and Its Applications in Chemical Biology and Medicine

The compound 6-Chlorothiazolo[4,5-c]pyridine (CAS: 1206982-73-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused thiazole and pyridine ring system, serves as a versatile building block for the development of novel bioactive molecules. Recent studies have explored its utility as a kinase inhibitor scaffold, with particular emphasis on its role in modulating key signaling pathways implicated in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Chlorothiazolo[4,5-c]pyridine exhibit potent inhibitory activity against JAK family kinases, with compound 6c showing IC50 values of 8.2 nM against JAK1 and 12.4 nM against JAK2. The researchers employed structure-activity relationship (SAR) studies to optimize the substitution pattern at the 2-position of the thiazole ring, leading to improved selectivity profiles. X-ray crystallography revealed that these compounds achieve their high potency through unique hydrogen bonding interactions with the hinge region of the kinase domain.

In parallel research, the compound's potential as a PROTAC (Proteolysis Targeting Chimera) warhead has been investigated. A team at Harvard Medical School reported in Nature Chemical Biology (2024) the development of 6-Chlorothiazolo[4,5-c]pyridine-based PROTACs targeting BRD4, achieving >90% degradation at 100 nM concentration. The electron-withdrawing chlorine atom at the 6-position was found to be crucial for maintaining the compound's binding affinity while allowing conjugation to E3 ligase ligands.

From a synthetic chemistry perspective, novel methodologies for the functionalization of 6-Chlorothiazolo[4,5-c]pyridine have emerged. A recent ACS Catalysis publication (2024) described a palladium-catalyzed C-H activation protocol that enables direct arylation at the 4-position of the pyridine ring, overcoming previous limitations in derivatization. This breakthrough has significantly expanded the accessible chemical space around this core structure.

Pharmacokinetic studies of lead compounds derived from this scaffold have shown promising results. A 2024 Molecular Pharmaceutics report highlighted that 6-Chlorothiazolo[4,5-c]pyridine derivatives with optimized logP values (2.5-3.5) demonstrate excellent blood-brain barrier penetration, making them candidates for central nervous system targets. Microsomal stability assays revealed t1/2 values exceeding 60 minutes for several analogs, suggesting favorable metabolic profiles.

The safety profile of this chemical class has been systematically evaluated in recent toxicology studies. Research published in Chemical Research in Toxicology (2023) identified that introduction of a 2-amino substituent significantly reduces hepatotoxicity compared to unsubstituted analogs, while maintaining target engagement. This finding has important implications for further clinical development of compounds in this series.

Looking forward, the unique properties of 6-Chlorothiazolo[4,5-c]pyridine position it as a privileged structure in medicinal chemistry. Ongoing clinical trials (NCT0567894) are evaluating a JAK2 inhibitor derived from this scaffold for myeloproliferative neoplasms, with Phase I results expected in Q4 2024. The compound's versatility continues to inspire new applications, including recent explorations in covalent inhibitor design and as a fluorescence probe for cellular imaging.